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Compound of Interest

Compound Name: NIR-641 N-succinimidyl ester

Cat. No.: B1611758

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the proper storage,
handling, and utilization of NIR-641 N-succinimidyl ester (NHS ester) for the fluorescent

labeling of proteins, antibodies, and other biomolecules. Adherence to these guidelines is

crucial for ensuring the stability of the dye and achieving optimal and reproducible labeling
results for applications in research and drug development.

Product Information and Storage

NIR-641 N-succinimidyl ester is a reactive, near-infrared fluorescent dye designed for the
covalent labeling of primary and secondary amines on biomolecules. The NHS ester group
reacts with nucleophilic amines to form a stable amide bond.

Chemical Properties:

Property Value

CAS Number 190714-26-2
Molecular Formula C37H44CIN3Oa4
Molecular Weight 630.22 g/mol [1]

Storage and Handling:
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Proper storage and handling are critical to maintain the reactivity of NIR-641 NHS ester. The

compound is susceptible to hydrolysis, especially in the presence of moisture.

e . Handling
Form Storage Condition Shelf-Life )
Precautions
Allow the vial to
equilibrate to room
Store at -20°C to
) ) Up to one year when temperature before
Solid Powder -80°C, desiccated and

protected from light.[2]

stored correctly.[2]

opening to prevent
moisture

condensation.[3]

Stock Solution in
Anhydrous DMSO or
DMF

Store at -20°C in
small, single-use
aliquots, desiccated
and protected from
light.

1-2 months.[4]

Use high-quality,
anhydrous solvents.
Avoid repeated

freeze-thaw cycles.[2]

Aqueous Solution

Not recommended for

storage.

Should be used
immediately after

preparation.

NHS esters hydrolyze
rapidly in aqueous
solutions.[3][5]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection, when handling NIR-641 NHS ester.[6] Work in a well-ventilated area. In case of

contact with skin or eyes, rinse thoroughly with water.

Experimental Protocols
Preparation of Stock Solution

e Bring the vial of solid NIR-641 NHS ester to room temperature before opening.

e Add a small volume of high-quality, anhydrous dimethyl sulfoxide (DMSQO) or N,N-

dimethylformamide (DMF) to the vial to create a concentrated stock solution (e.g., 10

mg/mL).
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» Vortex briefly to ensure the dye is fully dissolved.

» Store any unused stock solution in small aliquots at -20°C, protected from light and moisture.

Protein Labeling Protocol (e.g., IgG Antibody)

This protocol provides a general guideline for labeling proteins with NIR-641 NHS ester.
Optimal conditions, such as the dye-to-protein molar ratio, may need to be determined
empirically for each specific protein.

Materials:

e Protein (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.4). The protein solution
should be free of stabilizers like BSA.

¢ NIR-641 NHS ester stock solution (10 mg/mL in anhydrous DMSO).

o Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.0-8.5.
 Purification column (e.g., Sephadex G-25) or dialysis membrane.

e Quenching solution (optional): 1 M Tris-HCI or Glycine, pH 7.4.

Procedure:

o Buffer Exchange: If the protein is in a buffer containing primary amines (e.g., Tris), it must be
exchanged into an amine-free buffer like PBS at a concentration of 2-10 mg/mL.

o pH Adjustment: Adjust the pH of the protein solution to 8.0-8.5 by adding the Reaction Buffer.
A common approach is to add 1/10th volume of 1 M sodium bicarbonate solution.

e Labeling Reaction:

o Slowly add the calculated amount of NIR-641 NHS ester stock solution to the protein
solution while gently stirring or vortexing. A typical starting molar excess of dye to protein
is 10:1 to 15:1.[6]

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[4]
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e Quenching (Optional): To stop the reaction, add a quenching solution to a final concentration
of 50-100 mM and incubate for 10-15 minutes.[6]

 Purification: Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column or dialysis against an appropriate buffer (e.g., PBS).[7]

o Characterization: Determine the degree of labeling (DOL), which is the average number of
dye molecules per protein molecule, by measuring the absorbance of the conjugate at 280
nm (for protein) and the absorbance maximum of the dye (approximately 640 nm for NIR-
641).

Optimized Dye-to-Protein Ratios (General Guidance):

Recommended Starting Expected Degree of
Molar Ratio (Dye:Protein) Labeling (DOL)

Biomolecule

lgG Antibody 10:1 - 15:1[6] 2-5
Peptides 1:1-51 1
Other Proteins 5:1-20:1 Varies

Storage of Labeled Conjugates

Store the purified NIR-641 labeled protein conjugates in a suitable buffer at 4°C for short-term
storage or in aliquots at -20°C or -80°C for long-term storage.[1] Protect from light to prevent
photobleaching. Avoid repeated freeze-thaw cycles.

Application: In Vitro Cell Imaging

This protocol outlines a general workflow for using a NIR-641 labeled antibody for
immunofluorescence imaging of cells.
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Experimental workflow for immunofluorescence cell imaging.
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Application: Probing Signaling Pathways

NIR-641 labeled molecules can be used to study signaling pathways in various contexts, such
as cancer biology. For example, a NIR-641 labeled antibody targeting a receptor tyrosine
kinase (RTK) can be used to visualize receptor activation and subsequent downstream
signaling, such as the PI3K/AKT pathway.
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Probing the PIBK/AKT/GSK3[/B-catenin signaling pathway.
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In this example, the NIR-641 labeled antibody allows for the visualization and quantification of
the RTK on the cell surface. This can be correlated with the activation state of downstream
effectors like AKT and GSK3[3, providing insights into the signaling cascade's activity in
response to stimuli or therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for NIR-641 N-
succinimidyl Ester]. BenchChem, [2025]. [Online PDF]. Available at:
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succinimidyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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